Cas no 1225928-98-2 (3-Amino-4-chloro-4'-(trifluoromethyl)biphenyl)

• Product Name: 3-Amino-4-chloro-4'-(trifluoromethyl)biphenyl
• CAS No: 1225928-98-2
• MF: C₁₃H₉ClF₃N
• MW: 271.665472745895
• CID: 4994789
• Update Time: 2025-07-19

3-Amino-4-chloro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-chloro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H9ClF3N/c14-11-6-3-9(7-12(11)18)8-1-4-10(5-2-8)13(15,16)17/h1-7H,18H2
• InChI Key： HHUBPEMOGNIORI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 274
• XLogP3: 4.7
• Topological Polar Surface Area: 26

Additional information on 3-Amino-4-chloro-4'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 3-Amino-4-chloro-4'-(trifluoromethyl)biphenyl (CAS: 1225928-98-2)

3-Amino-4-chloro-4'-(trifluoromethyl)biphenyl (CAS: 1225928-98-2) is a biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its trifluoromethyl and amino-chloro substituents, has been investigated for its unique chemical properties and biological activities. Recent studies have explored its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of oncology and central nervous system (CNS) disorders.

One of the most notable advancements in the study of 3-Amino-4-chloro-4'-(trifluoromethyl)biphenyl is its application in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the trifluoromethyl group in this compound has been shown to enhance binding affinity and selectivity towards specific kinase targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to overcome resistance mechanisms associated with first-generation EGFR inhibitors.

In addition to its oncological applications, 3-Amino-4-chloro-4'-(trifluoromethyl)biphenyl has also been explored for its potential in CNS drug development. The compound's ability to cross the blood-brain barrier (BBB) has made it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent preclinical studies have shown that modifications to the amino and chloro substituents can modulate the compound's pharmacokinetic properties, thereby improving its therapeutic efficacy and reducing off-target effects. These findings were corroborated by a 2022 study in ACS Chemical Neuroscience, which reported enhanced neuroprotective effects in animal models.

The synthetic pathways for 3-Amino-4-chloro-4'-(trifluoromethyl)biphenyl have also been a focus of recent research. Advances in catalytic methods, particularly palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound. A 2023 publication in Organic Process Research & Development detailed a novel, high-yield synthesis route that minimizes the use of hazardous reagents and reduces environmental impact. This development is particularly significant for industrial-scale production, as it addresses both economic and sustainability concerns.

Despite these promising advancements, challenges remain in the clinical translation of 3-Amino-4-chloro-4'-(trifluoromethyl)biphenyl-based therapeutics. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its applications suggest that it will continue to be a valuable asset in the field of chemical biology and pharmaceutical research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic potential.